Cas no 1025215-57-9 ((Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile)

• Product Name: (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile
• CAS No: 1025215-57-9
• MF: C₂₆H₂₆N₄O₂S
• MW: 458.575244426727
• MDL: MFCD00245029
• CID: 5230090
• Update Time: 2026-03-07

(Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile

• MDL： MFCD00245029
• Inchi： 1S/C26H26N4O2S/c1-21-12-14-24(15-13-21)33(31,32)25(20-27)26(28-22-8-4-2-5-9-22)30-18-16-29(17-19-30)23-10-6-3-7-11-23/h2-15,28H,16-19H2,1H3/b26-25-
• InChI Key： BUEOQIVMSFAJJM-QPLCGJKRSA-N
• SMILES： C(#N)/C(/S(C1=CC=C(C)C=C1)(=O)=O)=C(\NC1=CC=CC=C1)/N1CCN(C2=CC=CC=C2)CC1

Additional information on (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile

Introduction to (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile (CAS No. 1025215-57-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecular structure offering unique properties that can be leveraged for therapeutic applications. One such compound, (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile, identified by its CAS number 1025215-57-9, has garnered significant attention in recent years due to its promising pharmacological profile. This compound belongs to a class of molecules that exhibit a blend of structural features, including anilino, sulfonyl, and piperazine moieties, which are well-documented for their involvement in various biological processes.

The anilino group, characterized by its amine-substituted benzene ring, is frequently encountered in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. In (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile, this moiety is strategically positioned to engage with enzymes and receptors, making it a valuable component in the design of novel therapeutic agents. The sulfonyl group, on the other hand, contributes to the compound's lipophilicity and metabolic stability, enhancing its potential for oral administration and prolonged biological activity.

The presence of the piperazine ring in (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile further enriches its pharmacological landscape. Piperazine derivatives are renowned for their versatility in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. This has led to their extensive use in the development of medications targeting conditions such as depression, schizophrenia, and Attention Deficit Hyperactivity Disorder (ADHD). The specific arrangement of the phenyl group within the piperazine moiety in this compound may contribute to enhanced binding affinity and selectivity towards certain therapeutic targets.

Recent research has highlighted the importance of conformational flexibility in drug design, with studies demonstrating that subtle modifications in molecular structure can significantly impact biological activity. The prop-2-enenitrile backbone of (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile provides a rigid yet adaptable framework that can be fine-tuned to optimize interactions with biological macromolecules. This structural feature has been exploited in the development of kinase inhibitors, where precise positioning of functional groups is crucial for inhibiting target enzymes effectively.

In addition to its structural attributes, (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-(4-phenylpiperazin-1-yl)prop-2-enenitrile has shown intriguing pharmacokinetic properties. Preclinical studies have indicated that this compound exhibits favorable solubility profiles, which are essential for achieving optimal bioavailability following oral administration. Furthermore, preliminary data suggest that it demonstrates moderate metabolic stability, reducing the likelihood of rapid degradation in vivo and allowing for sustained therapeutic effects.

The compound's potential therapeutic applications have prompted investigations into its efficacy against various diseases. For instance, studies have explored its interactions with enzymes involved in inflammation and pain pathways, suggesting that it may have applications in managing chronic inflammatory conditions. Additionally, its affinity for neurotransmitter receptors has raised interest in its potential as a treatment for neurological disorders characterized by dysregulated neurotransmitter activity.

The synthesis of (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-(4-phenylpiperazin-1-y)prop--2-enenitrile represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves strategic functional group transformations and regioselective reactions that highlight the ingenuity of modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and scalable production of this compound, paving the way for further preclinical and clinical investigations.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design targeted therapies. The unique combination of structural features in (Z)-3-anilino--(4-methylph enyl)sulfonyl--(4-ph enylpi perazin--1--y)prop--2-enenitrile positions it as a promising candidate for addressing unmet medical needs. Ongoing research aims to elucidate its full pharmacological potential through comprehensive interaction studies with biological targets and exploration of novel therapeutic indications.

The integration of computational modeling and high-throughput screening technologies has accelerated the discovery pipeline for new drug candidates like this one. By leveraging these tools, researchers can rapidly assess the binding affinity and selectivity of compounds against various targets, streamlining the process from initial design to lead optimization. This interdisciplinary approach underscores the collaborative nature of modern pharmaceutical research.

In conclusion, (Z)-3-anilino--(4-methylph enyl)sulfonyl--(4-ph enylpi perazin--1--y)prop--2-enenitrile (CAS No. 1025215--57--9) exemplifies how innovative molecular design can yield compounds with significant therapeutic potential. Its unique structural composition and favorable pharmacokinetic properties make it a compelling subject for further investigation into treating a range of diseases. As research progresses，this compound will likely continue to attract attention from both academic researchers and pharmaceutical industry professionals alike.